Cas no 89741-56-0 (Benzenedicarboxylic acid, dicyano-)

• Product name: Benzenedicarboxylic acid, dicyano-
• CAS No: 89741-56-0
• MF: C₁₀H₄N₂O₄
• MW: 216.149762153625
• CID: 590520
• PubChem ID: 71325899

Benzenedicarboxylic acid, dicyano- Chemical and Physical Properties

Names and Identifiers

• Benzenedicarboxylic acid, dicyano-
• 3,4-dicyanophthalic acid
• dicyanophthalic acid
• 89741-56-0
• DTXSID20755166
• 3,4-Dicyanobenzene-1,2-dicarboxylic acid

• Inchi： InChI=1S/C10H4N2O4/c11-3-5-1-2-6(9(13)14)8(10(15)16)7(5)4-12/h1-2H,(H,13,14)(H,15,16)
• InChI Key： FGZAEZRPSHYCQU-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(=C1C#N)C#N)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 216.01710661g/mol
• Monoisotopic Mass: 216.01710661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 122Ų